Cas no 879047-56-0 (2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 879047-56-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 2129106
• Update Time: 2025-07-19

2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-pyrrolidin-1-ylbenzaldehyde
• 2,3-Dimethyl-4-pyrrolidin-1-yl-benzaldehyde
• 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde
• 2,3-dimethyl-4-pyrrolidinylbenzaldehyde
• SBB011068
• ST50318440

• Inchi： 1S/C13H17NO/c1-10-11(2)13(6-5-12(10)9-15)14-7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： RVRPZWHGMAXUAB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C)C=1C)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde

Professional Introduction to 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 879047-56-0)

2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde, with the CAS number 879047-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzaldehyde derivatives, characterized by its unique structural features that include two methyl groups at the 2 and 3 positions of the benzene ring, and a pyrrolidinyl moiety attached at the 4 position. Such structural motifs make it a promising candidate for various applications, particularly in the development of bioactive molecules.

The significance of 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde lies in its potential as a key intermediate in synthetic chemistry. Its benzaldehyde core is well-known for its reactivity in forming Schiff bases and other heterocyclic compounds, which are widely used in medicinal chemistry. The presence of the pyrrolidinyl group introduces additional functionality, enhancing its versatility in molecular design. This compound has been explored in various synthetic pathways, showcasing its utility in constructing more complex molecules.

In recent years, there has been a surge in research focused on benzaldehyde derivatives due to their diverse pharmacological properties. Studies have indicated that compounds with similar structural features to 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde exhibit potential biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The pyrrolidinyl group, in particular, is known to contribute to pharmacological activity by influencing receptor binding and metabolic stability.

The synthesis of 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of appropriate precursors with formyl groups followed by functional group transformations to introduce the methyl and pyrrolidinyl substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The compound's applicability extends beyond pharmaceuticals into materials science. For instance, it has been investigated as a precursor in the synthesis of liquid crystals and organic semiconductors due to its ability to form stable and ordered structures. The rigid benzene ring combined with the flexible pyrrolidinyl group provides a balance of stability and conformational flexibility, making it suitable for such applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde. Molecular modeling studies have predicted its interaction with biological targets, providing insights into potential drug-like characteristics. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The safety profile of 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde is another critical aspect that has been thoroughly examined. Preliminary toxicological studies suggest that it exhibits low acute toxicity when handled under controlled conditions. However, as with any chemical compound, proper handling procedures must be followed to ensure safety during synthesis and application.

The market for specialized organic compounds like 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde is expanding due to increasing demand from pharmaceutical industries for novel intermediates. Manufacturers are focusing on optimizing production processes to meet these growing needs while adhering to stringent quality standards. The compound's unique structure makes it a valuable asset in custom synthesis projects aimed at developing new bioactive molecules.

In conclusion, 2,3-dimethyl-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 879047-56-0) represents a significant advancement in synthetic chemistry with broad applications in pharmaceuticals and materials science. Its structural features and reactivity make it a versatile intermediate for constructing complex molecules with potential biological activities. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.